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Compound of Interest

Compound Name: Dibenzyl sulfone

Cat. No.: B1294934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available toxicological

and safety data for dibenzyl sulfone (CAS No. 620-32-6). It is intended for an audience of

researchers, scientists, and drug development professionals. A thorough literature search has

revealed a significant lack of specific toxicological studies on dibenzyl sulfone. Therefore, to

provide a comparative context, this guide also includes data on the structurally related

compound, diphenyl sulfone (CAS No. 127-63-9). The data presented for diphenyl sulfone is for

informational purposes only and should not be considered representative of the toxicological

profile of dibenzyl sulfone.

Introduction
Dibenzyl sulfone is a chemical compound with potential applications in various fields,

including as an intermediate in organic synthesis. Despite its potential utility, a comprehensive

toxicological profile for dibenzyl sulfone is not publicly available. This guide summarizes the

existing safety information for dibenzyl sulfone and presents a more detailed toxicological

profile of the related compound, diphenyl sulfone, to highlight the types of data that are

essential for a thorough safety assessment.

Toxicological Data for Dibenzyl Sulfone (CAS No.
620-32-6)
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Safety Data Sheets (SDS) for dibenzyl sulfone consistently indicate a lack of comprehensive

toxicological data. The available information is summarized below.

Table 1: Summary of Available Safety Data for Dibenzyl Sulfone

Toxicological
Endpoint

Result Species Method/Reference

Acute Oral Toxicity No data available - -

Acute Dermal Toxicity No data available - -

Skin

Corrosion/Irritation
No data available - -

Eye Damage/Irritation No data available - -

Respiratory/Skin

Sensitization
No data available - -

Germ Cell

Mutagenicity
No data available - -

Carcinogenicity No data available - -

Reproductive Toxicity No data available - -

Source: Information compiled from publicly available Safety Data Sheets.[1][2][3][4]

The absence of quantitative data underscores the need for empirical testing to establish a

reliable safety profile for dibenzyl sulfone.

Toxicological Data for Diphenyl Sulfone (CAS No.
127-63-9) - A Comparative Profile
The following data for diphenyl sulfone is provided as a reference for a structurally analogous

compound. It is crucial to reiterate that this data does not reflect the toxicological properties of

dibenzyl sulfone.

Acute Toxicity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1294934?utm_src=pdf-body
https://www.benchchem.com/product/b1294934?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04108~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2018:28:05~~Dibenzyl%20sulfone~~
https://labchem-wako.fujifilm.com/sds/W01W0232-9266JGHEEN.pdf
https://www.guidechem.com/encyclopedia/dibenzyl-sulfone-dic5946.html
https://www.jk-sci.com/products/a01196393
https://www.benchchem.com/product/b1294934?utm_src=pdf-body
https://www.benchchem.com/product/b1294934?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Acute Toxicity of Diphenyl Sulfone

Endpoint Result Species Method/Reference

Oral LD50 > 300 - 500 mg/kg bw Rat
OECD Test Guideline

423[5][6][7]

Dermal LD50 > 2000 mg/kg bw Rat -[8][9]

Skin

Corrosion/Irritation
No skin irritation Rabbit

OECD Test Guideline

404[5][6]

Eye Damage/Irritation No eye irritation Rabbit
OECD Test Guideline

405[5][6]

Genotoxicity
Table 3: Genotoxicity of Diphenyl Sulfone

Test System Result Conditions Reference

Ames Test Negative

Salmonella

typhimurium strains

TA1535, TA100,

TA1537, and TA98

with and without

metabolic activation

(S9 fraction) up to

5000 µ g/plate .

Bayer AG, 1991[10]

Subchronic Oral Toxicity
A 13-week subchronic oral toxicity study of diphenyl sulfone in rats revealed several dose-

dependent effects.

Table 4: Summary of 13-Week Subchronic Oral Toxicity Study of Diphenyl Sulfone in Rats
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Parameter Findings

Body Weight

Significantly reduced body weight (9-11%) in the

high-dose group (164 mg/kg-day for males, 206

mg/kg-day for females) due to reduced food

conversion efficiency.[10]

Renal Effects (Males)

Dose-related increase in kidney weight,

eosinophilic droplet formation in corticotubular

epithelium at ≥16 mg/kg-day, and tubular

degeneration/regeneration at 164 mg/kg-day.

[10]

Hepatic Effects
No significant treatment-related effects

observed on liver weight or histopathology.[10]

Clinical Signs
No significant treatment-related clinical signs of

toxicity were observed.[10]

Mortality No treatment-related deaths were observed.[10]

Source: HLE, 1981 as cited in the Provisional Peer-Reviewed Toxicity Values for Diphenyl

sulfone (U.S. EPA, 2009).[10]

Experimental Protocols
Subchronic Oral Toxicity Study of Diphenyl Sulfone
The following is a summary of the experimental protocol for the 13-week subchronic oral

toxicity study of diphenyl sulfone.

Test Species: CD Sprague-Dawley rats (15 per sex per group).[10]

Administration: Diphenyl sulfone (purity ≥ 99.5%) was administered in the diet at

concentrations of 0, 100, 200, or 2,000 ppm.[10]

Calculated Intake:

Males: 0, 8, 16, or 164 mg/kg-day.[10]
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Females: 0, 9, 19, or 206 mg/kg-day.[10]

Duration: 13-14 weeks.[10]

Observations:

Daily clinical signs of toxicity.[10]

Weekly body weight and food consumption.[10]

Ophthalmoscopic examination at the beginning of the study and at weeks 6 and 13 for

control and high-dose groups.[10]

Plasma concentrations of diphenyl sulfone were measured from pooled samples at weeks

1 and 12.[10]

Pathology:

Gross necropsy on all animals.

Histopathological examination of the liver and kidneys was conducted on all animals.[10]

A comprehensive examination of 34 other tissues was performed on animals in the control

and high-dose groups.[10]

Electron microscopy of liver samples from six animals per sex in the high-dose, medium-

dose, and control groups.[10]

Measurement of aminopyrine-N-demethylase (APDM) activity in liver homogenates from

six animals per sex in all groups.[10]

Visualizations
General Workflow for Chemical Toxicology Assessment
The following diagram illustrates a general workflow for assessing the toxicology of a chemical

compound, which would be applicable to a substance like dibenzyl sulfone for which there is

limited data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

